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Compound of Interest

Compound Name: Butylhydrazine oxalate

CAS No.: 6629-62-5

Cat. No.: B1265628 Get Quote

Hydrazine (N₂H₄) is a diacidic base that readily reacts with acids to form two primary types of

cations: the hydrazinium (+1) ion (N₂H₅⁺) and the less common hydrazinium (+2) ion (N₂H₆²⁺).

[1] The N₂H₅⁺ cation, in particular, is a versatile building block in crystal engineering. Its ability

to act as a donor for multiple hydrogen bonds allows it to form extensive and robust three-

dimensional networks with various anions.

When combined with oxalic acid, a simple dicarboxylic acid, hydrazine forms distinct crystalline

salts, primarily hydrazinium hydrogen oxalate (N₂H₅HC₂O₄) and dihydrazinium oxalate

((N₂H₅)₂C₂O₄).[2] The stoichiometry of the reactants and the specific experimental conditions

dictate which of these compounds is formed.[1] The resulting crystal structures are defined by

intricate networks of hydrogen bonds, which are of fundamental interest for understanding

intermolecular interactions and designing new materials with specific properties.

Dihydrazinium Oxalate ((N₂H₅)₂C₂O₄): A Thermally
Sensitive 3D Network
The crystal structure of dihydrazinium oxalate remained unreported for a considerable time,

largely due to the difficulty in obtaining single crystals suitable for X-ray analysis.[1][3] The

synthesis is highly sensitive to temperature, as the dihydrazinium salt readily transforms into

the monohydrazinium form above 25 °C.[1][4]
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The successful synthesis of dihydrazinium oxalate hinges on maintaining ice-cold conditions.

This critical parameter prevents the thermal decomposition of the desired product into the more

stable monohydrazinium oxalate.[1] The reaction involves a straightforward acid-base

neutralization in a mixed solvent system.
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Reactants Preparation

Reaction Conditions

Product Formation & Isolation

Hydrazine Hydrate
(2 molar eq.)

Dissolve & Mix Reactants
in Solvent

Oxalic Acid
(1 molar eq.) Water-Alcohol Mixture

Maintain Ice-Cold
Conditions (0-5 °C)

Crucial Step:
Prevents transformation

Formation of
Colorless Crystals

Separation & Washing
(Air Dried)

Final Product:
(N₂H₅)₂C₂O₄

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxalate (C₂O₄²⁻)

N₂H₅⁺

 N-H···O

N₂H₅⁺

 N-H···O

N₂H₅⁺

 N-H···O

N₂H₅⁺

 N-H···O

N₂H₅⁺

 N-H···O

N₂H₅⁺

 N-H···O

Adjacent
N₂H₅⁺

 N-H···N

Adjacent
Oxalate

Adjacent
Oxalate

Adjacent
Oxalate

 N-H···O  N-H···O  N-H···O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Crystal Engineering]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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